Cas no 3073-92-5 (Butane, 1-propoxy-)

• Product Name: Butane, 1-propoxy-
• CAS No: 3073-92-5
• MF: C₇H₁₆O
• MW: 116.201342582703
• CID: 309823
• PubChem ID: 137814
• Update Time: 2025-04-19

Butane, 1-propoxy- Chemical and Physical Properties

Names and Identifiers

• Butane, 1-propoxy-
• 1-propoxy-Butane
• Butyl propyl ether
• Ether, butyl propyl
• DTXSID60184754
• 1-Propoxybutane #
• 3073-92-5
• YGZQJYIITOMTMD-UHFFFAOYSA-N
• InChI=1/C7H16O/c1-3-5-7-8-6-4-2/h3-7H2,1-2H
• propyl butyl ether
• Q63396204
• n-propyl n-butyl ether
• 1-Propoxybutane
• SCHEMBL76380

• Inchi： 1S/C7H16O/c1-3-5-7-8-6-4-2/h3-7H2,1-2H3
• InChI Key： YGZQJYIITOMTMD-UHFFFAOYSA-N
• SMILES： O(CCC)CCCC

Computed Properties

• Exact Mass: 116.12018
• Monoisotopic Mass: 116.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 35.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.7684 (estimate)
• Melting Point: -95.35°C (estimate)
• Boiling Point: 117.15°C
• Flash Point: 15.6°C
• Refractive Index: 1.3915 (estimate)
• PSA: 9.23